Cas no 1616434-92-4 (rac-(4aR,7aS)-hexahydro-2H-furo3,4-bmorpholine hydrochloride, trans)

• Product Name: rac-(4aR,7aS)-hexahydro-2H-furo3,4-bmorpholine hydrochloride, trans
• CAS No: 1616434-92-4
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD28894047
• CID: 5684274
• PubChem ID: 146154961
• Update Time: 2025-07-25

rac-(4aR,7aS)-hexahydro-2H-furo3,4-bmorpholine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• (4aS,7aR)-Hexahydro-2H-furo[3,4-b][1,4]oxazine hydrochloride
• (4As,7aR)-3,4,4a,5,7,7a-hexahydro-2H-furo[3,4-b][1,4]oxazine;hydrochloride
• Z2568678128
• 1616434-92-4
• 2416218-78-3
• EN300-25360008
• rac-(4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride
• 2H-Furo[3,4-b]-1,4-oxazine, hexahydro-, hydrochloride (1:1), (4aR,7aS)-rel
• rac-(4aR,7aS)-hexahydro-2H-furo3,4-bmorpholine hydrochloride, trans

• MDL： MFCD28894047
• Inchi： 1S/C6H11NO2.ClH/c1-2-9-6-4-8-3-5(6)7-1;/h5-7H,1-4H2;1H/t5-,6-;/m0./s1
• InChI Key： CBCKFSNBSXRTCT-GEMLJDPKSA-N
• SMILES： Cl.O1CCN[C@H]2COC[C@H]12

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on rac-(4aR,7aS)-hexahydro-2H-furo3,4-bmorpholine hydrochloride, trans

Comprehensive Overview of rac-(4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride, trans (CAS No. 1616434-92-4)

The compound rac-(4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride, trans (CAS No. 1616434-92-4) is a stereochemically defined organic molecule with significant potential in pharmaceutical and chemical research. Its unique structural features, including a fused furo-morpholine ring system, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for chiral building blocks like rac-(4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride, trans has surged due to their role in asymmetric synthesis. This compound’s trans configuration and hydrochloride salt form enhance its solubility and stability, making it suitable for formulation studies. Laboratories worldwide are investigating its utility in peptide mimetics and small-molecule therapeutics, aligning with trends in personalized medicine and targeted drug delivery.

The synthesis of rac-(4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride, trans involves multi-step organic transformations, often starting from readily available precursors like furan derivatives and amino alcohols. Key steps include stereoselective cyclization and salt formation, which are critical for achieving high enantiomeric purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm its identity and purity, ensuring compliance with Good Manufacturing Practices (GMP).

From a commercial perspective, rac-(4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride, trans is supplied by specialized fine chemical manufacturers under stringent quality controls. Its pricing and availability are influenced by factors like scale-up challenges and regulatory requirements. Researchers frequently search for bulk suppliers and custom synthesis options, reflecting its growing importance in preclinical studies.

Environmental and safety considerations are paramount when handling rac-(4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride, trans. While it is not classified as hazardous under standard guidelines, proper laboratory safety protocols must be followed. Disposal should adhere to green chemistry principles, minimizing waste and optimizing atom economy. These practices align with global initiatives for sustainable chemical production.

Future research directions for rac-(4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride, trans may explore its structure-activity relationships (SAR) in novel therapeutic areas. Computational modeling and high-throughput screening (HTS) could accelerate its adoption in drug pipelines. As the scientific community prioritizes AI-driven drug design, this compound’s modular scaffold offers opportunities for virtual screening and lead optimization.

In summary, rac-(4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride, trans (CAS No. 1616434-92-4) represents a versatile tool for modern chemistry and pharmacology. Its combination of stereochemical complexity and functional group diversity positions it as a valuable asset for innovators tackling unmet medical needs. Stay updated with the latest publications and patent filings to leverage its full potential.